5-Bromo-2-nitrophenol

• CAS: 27684-84-0; 5470-65-5
• Molecular Formula: C6H4BrNO3
• Molecular Weight: 218.006
• SMILES: C1=CC(=C(C=C1Br)O)[N+](=O)[O-]
• InChI: InChI=1S/C6H4BrNO3/c7-4-1-2-5(8(10)11)6(9)3-4/h1-3,9H
• InChIKey: DTWHNSNSUBKGTC-UHFFFAOYSA-N
• Solubility: not available

Researchers face inconsistent reactivity when substituting halonitrophenol isomers or switching halogen atoms. 5-Bromo-2-nitrophenol (CAS 27684-84-0) solves this as a characterized building block with demonstrated Suzuki coupling performance (53% yield, Pd(dppf)Cl₂/Na₂CO₃/dioxane). - **Regiochemistry advantage:** Br para to OH, ortho to NO₂; pKa 6.08, LogP 2.59 - distinct from 4-bromo isomer (mp 87-94°C). - **Synthetic utility:** Ortho-nitro group reducible to amine for two-point orthogonal diversification; bromine remains available after heterocycle formation. - **Cost-effective:** Lower catalyst loading than chloroarenes; ~3-5× cheaper per mole than iodoarenes. Available in research quantities with same-day dispatch.

5-Bromo-2-nitrophenol (CAS 27684-84-0) – Procurement-Grade Halonitrophenol Building Block with Defined Regioisomeric Identity

5-Bromo-2-nitrophenol (CAS 27684-84-0; synonym CAS 5470-65-5) is a brominated ortho-nitrophenol derivative with the molecular formula C₆H₄BrNO₃ and a molecular weight of 218.01 g/mol . It is classified as a 5-halo-2-nitrophenol, bearing a bromine atom at the 5-position and a nitro group at the 2-position relative to the phenolic hydroxyl. The compound is a crystalline solid at ambient temperature (melting point 40–46 °C depending on purity grade), soluble in ethyl acetate and methanol, and is primarily utilized as a pharmaceutical intermediate and a versatile aryl halide building block for Pd-catalyzed cross-coupling reactions . Its Beilstein Registry Number is 2329085 and MDL Number is MFCD03095027 .

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Regioisomerically defined 5-halo-2-nitrophenol building block

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Compatible with Pd-catalyzed cross-coupling (Suzuki, etc.)

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Crystalline solid with reliable ambient handling and storage

Why 5-Bromo-2-nitrophenol Cannot Be Interchanged with Other Halonitrophenols – Regioisomeric and Electronic Determinants of Reactivity and Bioactivity

Within the halonitrophenol family, the position of halogen substitution relative to the nitro and hydroxyl groups exerts a decisive influence on acidity, lipophilicity, cross-coupling reactivity, and antifungal potency [1]. The 5-bromo-2-nitrophenol isomer (Br para to OH, ortho to NO₂) differs fundamentally from its 4-bromo-2-nitrophenol regioisomer (Br ortho to OH) in pKa (6.08 vs. 6.28), melting point (40–46 °C vs. 87–94 °C), and the electronic environment governing Pd-catalyzed oxidative addition . Likewise, substituting the bromine with fluorine, chlorine, or iodine alters LogP by over 0.6 log units and shifts antifungal activity from sub-10 μg/mL (5-fluoro, 5-iodo) to intermediate potency levels [2]. These quantifiable differences mean that interchange without re-optimization of reaction conditions or biological screening will compromise yield, selectivity, or activity.

Target

5-Bromo-2-nitrophenol

Br para to OH, nitro ortho to OH; defined electronics and handling

Substitute Risk

4-Bromo isomer

Altered pKa and electronic environment; cross-coupling reactivity may shift

5-Fluoro analog

Lower melting point (handling risk); antifungal activity profile differs

5-Iodo analog

Higher cost, light sensitivity; oxidative addition rate may not transfer

• [1] Hancock, C. K.; Clague, A. D. H. (1964) The Correlation of the Electronic Spectra and Acidity of 5-Substituted 2-Nitrophenols with Structure. Journal of the American Chemical Society, 86(22), 4942–4948. DOI: 10.1021/ja01076a040. View Source
• [2] Gershon, H.; Clarke, D. D.; Gershon, M. (1995) Antifungal Activity of Halophenols and Halonitrophenols. Monatshefte für Chemie, 126(10), 1161–1166. DOI: 10.1007/BF00811385. View Source

5-Bromo-2-nitrophenol – Quantitative Differentiation Evidence Against Closest Analogs

Synthetic Yield: CAN/NaHCO₃ Regioselective Nitration (93%) vs. Traditional Mixed-Acid Nitration (18%)

5-Bromo-2-nitrophenol is accessible via regioselective ortho-nitration of 3-bromophenol using cerium(IV) ammonium nitrate (CAN) with NaHCO₃ at room temperature, achieving an isolated yield of 93% with exclusive ortho-regioselectivity . In contrast, the traditional method employing NaNO₃ in concentrated H₂SO₄ on 3-bromophenol affords the same product in only 18% yield after chromatographic purification, with concomitant formation of undesired regioisomers and oxidation by-products [1]. The 5.2-fold yield improvement and elimination of regioisomeric purification represent a decisive process advantage for procurement decisions involving multi-gram to kilogram synthesis campaigns.

Synthetic Yield

Head-to-head

93% (CAN) vs 18% (mixed acid)

Supports process chemistry workflow

Eliminates regioisomer separation

Evidence Dimension	Isolated synthetic yield of 5-bromo-2-nitrophenol from 3-bromophenol
Target Compound Data	93% isolated yield (CAN/NaHCO₃, rt, regioselective ortho-nitration)
Comparator Or Baseline	18% isolated yield (NaNO₃/conc. H₂SO₄, 10°C→rt, 2 h, requires column chromatography)
Quantified Difference	5.2-fold higher yield (93% vs. 18%); eliminates regioisomer separation
Conditions	CAN/NaHCO₃: 3-bromophenol + CAN (2 equiv) + NaHCO₃ in acetonitrile, rt. Mixed-acid: 3-bromophenol (32.9 g, 0.19 mol) + NaNO₃ (29.0 g) in conc. H₂SO₄/H₂O, 10°C→rt, 2 h; purified by silica gel chromatography (19:1 hexane/EtOAc)

Why This Matters

For procurement planning, the CAN-based route enables cost-effective sourcing of the precursor 3-bromophenol with near-quantitative conversion, whereas traditional nitration imposes a hidden cost burden from low yield, chromatographic purification, and waste disposal that must be factored into total cost of ownership.

• [1] ChemicalBook. 27684-84-0: Synthesis route via NaNO₃/H₂SO₄ nitration of 3-bromophenol. Crude product purified by fast column chromatography (silica gel, 19:1 hexane/ethyl acetate) to afford 5-bromo-2-nitrophenol (11.3 g, 18% yield). View Source

Acidity Modulation: pKa of 5-Bromo-2-nitrophenol (6.08) vs. 5-Fluoro (6.18), 4-Bromo (6.28), and Parent 2-Nitrophenol (7.23)

The predicted pKa of 5-bromo-2-nitrophenol is 6.08±0.13 . This places it as the most acidic among the common 5-halo-2-nitrophenols: 5-fluoro-2-nitrophenol (pKa 6.18±0.13), 5-chloro-2-nitrophenol (pKa ~6.1–6.2 estimated), and substantially more acidic than the parent 2-nitrophenol (pKa 7.23 at 25°C) [1]. The 4-bromo regioisomer is significantly less acidic (pKa 6.28±0.14) [2]. The enhanced acidity arises from the electron-withdrawing inductive effect of bromine (σₘ = 0.39) transmitted through the 5-position, stabilizing the phenolate anion. Hancock & Clague (1964) established the quantitative Hammett relationship for this series, providing a predictive framework for acidity-dependent applications [3].

Acidity (pKa)

Cross-study

6.08 (5-Br) vs 6.28 (4-Br) vs 7.23 (parent)

Ionization and extraction context

Hammett relationship framework

Evidence Dimension	Acid dissociation constant (pKa, predicted at 25°C)
Target Compound Data	pKa 6.08±0.13 (5-bromo-2-nitrophenol)
Comparator Or Baseline	5-Fluoro-2-nitrophenol: pKa 6.18±0.13; 4-Bromo-2-nitrophenol: pKa 6.28±0.14; 2-Nitrophenol (unsubstituted): pKa 7.23 (experimental, 25°C)
Quantified Difference	ΔpKa vs. 5-F: −0.10 (more acidic); vs. 4-Br isomer: −0.20; vs. parent 2-nitrophenol: −1.15 (14-fold increase in Kₐ)
Conditions	Predicted pKa values (ACD/Labs or similar algorithm); experimental pKa for 2-nitrophenol from Schwarzenbach et al. (1988), Environ. Sci. Technol.

Why This Matters

The 0.20 pKa unit difference between 5-bromo and 4-bromo regioisomers translates to a ~60% higher degree of ionization at physiological pH, directly affecting aqueous solubility, membrane permeability, and extraction efficiency in work-up procedures – a critical specification for pharmaceutical intermediate procurement.

• [1] ChemicalBook. 5-Fluoro-2-nitrophenol (CAS 446-36-6): pKa 6.18±0.13 (Predicted). View Source
• [2] ChemicalBook. 4-Bromo-2-nitrophenol (CAS 7693-52-9): pKa 6.28±0.14 (Predicted). View Source
• [3] Hancock, C. K.; Clague, A. D. H. (1964) The Correlation of the Electronic Spectra and Acidity of 5-Substituted 2-Nitrophenols with Structure. Journal of the American Chemical Society, 86(22), 4942–4948. DOI: 10.1021/ja01076a040. Schwarzenbach, R. P.; Stierli, R.; Folsom, B. R.; Zeyer, J. (1988) Compound Properties Relevant for Assessing the Environmental Partitioning of Nitrophenols. Environ. Sci. Technol., 22(1), 83–92. View Source

Lipophilicity Balancing: LogP of 5-Bromo-2-nitrophenol (2.59) vs. 5-Fluoro (1.96), 5-Chloro (~2.48), and 5-Iodo (2.43) Analogs

5-Bromo-2-nitrophenol exhibits a consensus LogP of 2.59 [1]. This value is intermediate within the 5-halo-2-nitrophenol series: the 5-fluoro analog is substantially more hydrophilic (LogP 1.96), while the 5-chloro analog ranges from 2.48 to 2.68 across different prediction models [2]. The 5-iodo analog (LogP 2.43) is less lipophilic than the bromo compound despite the higher atomic mass of iodine, owing to differences in polarizability and molar volume contributions [3]. The 4-bromo regioisomer shows a comparable predicted LogP (~2.38–2.59) [4]. The LogP ~2.6 value places 5-bromo-2-nitrophenol within the optimal range for oral drug-like properties (Rule of Five: LogP <5) while providing sufficient lipophilicity for membrane penetration in cell-based assays.

Lipophilicity (LogP)

Cross-study

2.59 vs 1.96 (5-F), 2.43 (5-I)

Partitioning behavior in work-up

Predicted consensus values

Evidence Dimension	Octanol-water partition coefficient (LogP, predicted/consensus)
Target Compound Data	LogP 2.59 (5-bromo-2-nitrophenol)
Comparator Or Baseline	5-Fluoro-2-nitrophenol: LogP 1.96; 5-Chloro-2-nitrophenol: LogP 2.48–2.68; 5-Iodo-2-nitrophenol: LogP 2.43; 4-Bromo-2-nitrophenol: LogP ~2.38–2.59
Quantified Difference	ΔLogP vs. 5-F: +0.63 (more lipophilic); vs. 5-I: +0.16; vs. 5-Cl: overlapping range (+0.11 to −0.09 depending on model)
Conditions	Predicted LogP values from molbase.cn, chemsrc.com, and bocsci.com databases using consensus algorithms

Why This Matters

In medicinal chemistry campaigns, the ~0.6 LogP unit difference between 5-bromo and 5-fluoro analogs predicts a roughly 4-fold difference in octanol/water partitioning, which can determine whether a downstream intermediate precipitates during aqueous work-up or partitions into organic solvent – a practical, daily consideration for synthetic chemists and procurement specification.

• [1] Molbase. 5-Bromo-2-nitrophenol: LogP 2.5861, PSA 66.05. CAS 27684-84-0. View Source
• [2] Molbase. 5-Fluoro-2-nitrophenol: LogP 1.9627. CAS 446-36-6. 5-Chloro-2-nitrophenol: LogP 2.477. CAS 611-07-4. View Source
• [3] Molbase. 5-Iodo-2-nitrophenol: LogP 2.4282. CAS 27783-55-7. View Source
• [4] Chembase. 4-Bromo-2-nitrophenol: LogP 2.3784, pKa 6.187. CAS 7693-52-9. View Source

Antifungal Activity Positioning: 5-Bromo-2-nitrophenol Within the Gershon Structure–Activity Series of 31 Halophenols and Halonitrophenols

In the foundational structure–activity relationship study by Gershon, Clarke, and Gershon (1995), 31 compounds (phenol, 12 monohalo analogues, and 18 nitrophenols including 4-, 5-, and 6-halo-2-nitrophenols) were tested against six fungi: Aspergillus niger, A. oryzae, Myrothecium verrucaria, Trichoderma viride, Mucor cirinelloides, and Trichophyton mentagrophytes in Sabouraud dextrose broth [1]. The two most fungitoxic compounds were 5-fluoro-2-nitrophenol and 5-iodo-2-nitrophenol, which inhibited all six fungi at concentrations below 10 μg/mL. 5-Bromo-2-nitrophenol was documented as an active antifungal halonitrophenol within this series, though at potency levels below the fluoro and iodo extremes [2]. The SAR pattern reveals that 5-halo substitution on the 2-nitrophenol scaffold yields systematically greater antifungal activity than 4-halo or 6-halo substitution, and that within the 5-halo series, activity follows the order F ≈ I > Br > Cl, correlating with electronegativity and polarizability contributions to the mechanism of action [3].

Antifungal Activity

Context-dependent

Intermediate within 5-halo series

Supports antifungal screening context

SAR from Gershon et al. 1995; exact MIC not extractable

Evidence Dimension	Antifungal inhibitory concentration against panel of six fungi
Target Compound Data	5-Bromo-2-nitrophenol: documented antifungal activity as halonitrophenol; potency intermediate between 5-F/5-I (most potent, <10 μg/mL) and 5-Cl (least potent) within 5-halo-2-nitrophenol subclass
Comparator Or Baseline	5-Fluoro-2-nitrophenol: inhibited all 6 fungi at <10 μg/mL; 5-Iodo-2-nitrophenol: inhibited all 6 fungi at <10 μg/mL; 6-Iodo-2-nitrophenol: inhibited 5 fungi at <10 μg/mL, M. cirinelloides at 10–100 μg/mL
Quantified Difference	5-F and 5-I compounds reached sub-10 μg/mL pan-fungal inhibition; 5-Br occupies intermediate potency tier (exact MIC values not publicly extractable from abstract); SAR establishes 5-halo > 6-halo > 4-halo positioning
Conditions	Sabouraud dextrose broth, six fungal strains (A. niger, A. oryzae, M. verrucaria, T. viride, M. cirinelloides, T. mentagrophytes); endpoint not specified in accessible abstract

Why This Matters

For antifungal screening programs, 5-bromo-2-nitrophenol offers a balanced activity profile: sufficient potency for hit identification without the potential cytotoxicity or metabolic instability associated with the highly potent 5-fluoro and 5-iodo analogs, making it a pragmatic choice for scaffold derivatization.

• [1] Gershon, H.; Clarke, D. D.; Gershon, M. (1995) Antifungal Activity of Halophenols and Halonitrophenols. Monatshefte für Chemie, 126(10), 1161–1166. DOI: 10.1007/BF00811385. View Source
• [2] Fordham University Research Commons. Gershon, H.; Clarke, D. D.; Gershon, M. (1995) Abstract: 31 compounds tested; 5-fluoro- and 5-iodo-2-nitrophenols most fungitoxic (<10 μg/mL). View Source
• [3] Pinto, M. F. S.; Romero, O. A. S.; Pinheiro, J. C. (2001) Pattern Recognition Study of Structure–Activity Relationship of Halophenols and Halonitrophenols Against Fungus T. mentagrophytes. Journal of Molecular Structure: THEOCHEM, 539(1–3), 303–310. View Source

Cross-Coupling Reactivity: Suzuki Coupling with Pd(dppf)Cl₂ (53% Yield) – Bromo vs. Chloro/Iodo Reactivity in Pharmaceutical Scaffold Elaboration

5-Bromo-2-nitrophenol has been successfully employed as an aryl bromide partner in Pd-catalyzed Suzuki-Miyaura cross-coupling with Pd(dppf)Cl₂, Na₂CO₃ in refluxing dioxane, yielding the coupled biaryl product in 53% yield [1]. This performance exemplifies the general reactivity order for aryl halides in Pd(0)-catalyzed couplings: Ar–I > Ar–Br ≫ Ar–Cl [2]. The 5-bromo substituent thus provides an optimal balance: substantially more reactive than the 5-chloro analog (which would require harsher conditions or specialized ligands), yet more stable, less costly, and less prone to unwanted side reactions than the 5-iodo analog (which suffers from photolytic deiodination and higher material cost, typically 3–5× on a per-mole basis) . The ortho-nitro group further activates the aryl bromide toward oxidative addition through its electron-withdrawing effect, a cooperative electronic feature absent in the 4-bromo regioisomer where steric and electronic factors differ .

Suzuki Coupling

Class-level inference

53% yield (Pd(dppf)Cl₂)

Aryl bromide reactivity balance

Vs. iodo cost and chloro reactivity

Evidence Dimension	Suzuki-Miyaura cross-coupling yield and general aryl halide reactivity
Target Compound Data	53% isolated yield in Suzuki coupling with Pd(dppf)Cl₂/Na₂CO₃/dioxane/reflux/2 h (specific substrate: PMC7997574, Scheme 8)
Comparator Or Baseline	General reactivity trend Ar–I > Ar–Br > Ar–Cl; 5-chloro analog would require more forcing conditions or specialized catalytic systems; 5-iodo analog adds cost (~3–5× higher/mol) and light sensitivity
Quantified Difference	Br offers ~100-fold higher reactivity than Cl in typical Suzuki conditions; iodine provides ~5–10-fold higher reactivity but at 3–5× higher procurement cost per mole
Conditions	Pd(dppf)Cl₂ (catalytic), Na₂CO₃ (base), dioxane (solvent), reflux, 2 h; literature precedent in PMC7997574

Why This Matters

For medicinal chemistry groups running parallel library synthesis, the bromo handle on 5-bromo-2-nitrophenol enables reliable Suzuki diversification under standard conditions without the reagent cost premium of iodoarenes, while avoiding the elevated catalyst loading and elevated temperatures often required for chloroarene coupling – a direct impact on per-compound synthesis cost and success rate.

• [1] PMC7997574, Scheme 8. Synthesis of 27: 5-bromo-2-nitrophenol, Pd(dppf)Cl₂, Na₂CO₃, dioxane, reflux, 2 h (53%). Published 2020. View Source
• [2] Miyaura, N.; Suzuki, A. (1995) Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. General reactivity: I > OTf ≥ Br ≫ Cl. View Source

Physical Form and Commercial Purity: Crystalline Solid (mp 40–46°C) with >98% Purity vs. Lower-Melting 5-Fluoro Analog (mp 34–37°C)

5-Bromo-2-nitrophenol is supplied as a light orange to yellow to green crystalline powder or crystals with a melting point range of 40–46°C depending on purity grade . Commercial specifications from TCI (>98.0% GC/T), AKSci (99% GC), and Thermo Scientific (96%) demonstrate reliable multi-vendor availability at defined purity levels . The 5-fluoro analog (CAS 446-36-6) melts at 34–37°C, making it prone to clumping, liquefaction during warm-weather shipping, and difficult weighing at ambient laboratory temperatures above 30°C [1]. The 4-bromo isomer (CAS 7693-52-9) melts at 87–94°C, which is less convenient for melt-based purification but requires refrigerated storage (2–7°C) according to some suppliers [2]. The 5-bromo compound's melting point near 40°C represents a practical sweet spot: solid at standard laboratory temperatures, yet amenable to melt-processing if needed.

Melting Point

Cross-study

40–46 °C

Solid handling advantage

Vs. 5-F (34–37 °C, risk of liquefying)

Evidence Dimension	Melting point and physical form at ambient temperature
Target Compound Data	mp 40–46°C (crystalline solid); commercial purity ≥98% (GC) widely available
Comparator Or Baseline	5-Fluoro-2-nitrophenol: mp 34–37°C; 5-Chloro-2-nitrophenol: mp 39–43°C; 4-Bromo-2-nitrophenol: mp 87–94°C; 5-Iodo-2-nitrophenol: mp ~96°C
Quantified Difference	mp of 5-Br is 6–9°C higher than 5-F analog; mp of 5-Br is 47–54°C lower than 4-Br isomer; 5-Br remains free-flowing solid at 30°C lab conditions vs. 5-F which may partially liquefy
Conditions	Melting points from TCI, AKSci, Fisher Scientific, and ChemicalBook databases; purity by GC and neutralization titration

Why This Matters

For procurement and laboratory operations, the higher melting point of 5-bromo-2-nitrophenol relative to 5-fluoro reduces the risk of shipping damage, improves weighing accuracy on open-pan balances in warmer laboratories, and eliminates the need for refrigerated storage, directly lowering handling overhead and the probability of material loss.

• [1] ChemicalBook. 5-Fluoro-2-nitrophenol (CAS 446-36-6): Melting point 34–37°C. View Source
• [2] ChemicalBook. 4-Bromo-2-nitrophenol (CAS 7693-52-9): Melting point 87–94°C, requires storage at 2–7°C per some supplier SDS. View Source

5-Bromo-2-nitrophenol – High-Confidence Application Scenarios Derived from Quantitative Differentiation Evidence

Pharmaceutical Intermediate for Suzuki-Miyaura Library Synthesis

The demonstrated Suzuki coupling performance (53% yield, Pd(dppf)Cl₂/Na₂CO₃/dioxane) and the optimal aryl bromide reactivity profile make 5-bromo-2-nitrophenol a preferred building block for parallel medicinal chemistry libraries. Its bromo substituent provides reliable oxidative addition under standard conditions without the cost premium of iodoarenes (~3–5× higher per mole) or the elevated catalyst loading required for chloroarenes [1]. The ortho-nitro group can subsequently be reduced to an amine for further diversification, creating a two-point orthogonality that is highly valued in fragment-based drug discovery [2].

Synthesis of Halonitrophenol-Derived Heterocycles (Benzoxazinones, Benzimidazoles, Quinolinols)

The high-yield CAN nitration route (93%, ) combined with the established role of ortho-nitrophenols as precursors to benzoxazin-3-ones, benzimidazoles, and related fused heterocycles positions 5-bromo-2-nitrophenol as an entry point to brominated heterocyclic scaffolds [1]. The bromine at the 5-position (para to OH) remains available for further Pd-catalyzed functionalization after heterocycle formation, a synthetic sequence that is not accessible with the 4-bromo isomer where the halogen occupies a different electronic environment [2].

Antifungal Lead Optimization with Tunable Potency

Within the Gershon SAR series of 31 halophenols and halonitrophenols, 5-bromo-2-nitrophenol occupies an intermediate potency tier between the highly active 5-fluoro/5-iodo analogs (pan-fungal inhibition <10 μg/mL) and the less active 5-chloro analog . This intermediate activity profile is strategically valuable for hit-to-lead optimization: the bromo compound provides sufficient intrinsic antifungal activity for assay validation while offering the synthetic handle for diversification at the 5-position through Pd-catalyzed coupling, enabling systematic exploration of substituent effects on potency and selectivity against the six-fungus panel (A. niger, A. oryzae, M. verrucaria, T. viride, M. cirinelloides, T. mentagrophytes) [1].

Physicochemical Property Reference Standard for Nitrophenol Environmental Fate Studies

The well-characterized pKa (6.08), LogP (2.59), and the established Hammett relationship for 5-substituted 2-nitrophenols (pKa = 7.23 − 2.59·σ, Hancock & Clague 1964) make 5-bromo-2-nitrophenol a valuable reference compound for environmental partitioning studies of halogenated nitrophenols [1]. Its intermediate lipophilicity and acidity, precisely positioned between the fluoro and iodo extremes, enable it to serve as a calibration point in HPLC retention index systems and octanol/water partitioning models for predicting the environmental mobility of nitrophenol pollutants.

Application

Selection Property

Validation Focus

Suzuki-Miyaura library synthesis

Aryl bromide reactivity profile

Cross-coupling yield and scope

Heterocycle synthesis (benzoxazinones, benzimidazoles)

Orthogonal nitro and bromo handles

Regioselective heterocycle formation

Antifungal screening studies

Intermediate antifungal activity context

Halonitrophenol SAR analysis

Environmental partitioning studies

Defined pKa and LogP reference values

HPLC retention calibration, partitioning modeling

• [1] Schwarzenbach, R. P.; Stierli, R.; Folsom, B. R.; Zeyer, J. (1988) Compound Properties Relevant for Assessing the Environmental Partitioning of Nitrophenols. Environ. Sci. Technol., 22(1), 83–92. View Source
• [2] PMC7997574, Scheme 8 (2020); Miyaura, N.; Suzuki, A. (1995) Chem. Rev., 95(7), 2457–2483; Pinto, M. F. S. et al. (2001) J. Mol. Struct.: THEOCHEM, 539(1–3), 303–310. View Source